N-({1-[4-(Trifluoromethyl)phenyl]-1H-tetrazol-5-yl}methyl)-2-propanamine

• Molecular Formula: C12H14F3N5
• Molecular Weight: 285.27 g/mol
• IUPAC Name: N-[[1-[4-(trifluoromethyl)phenyl]tetrazol-5-yl]methyl]propan-2-amine
• InChI: InChI=1S/C12H14F3N5/c1-8(2)16-7-11-17-18-19-20(11)10-5-3-9(4-6-10)12(13,14)15/h3-6,8,16H,7H2,1-2H3
• InChI Key: DBCYZNDZPCPFST-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NCC1=NN=NN1C2=CC=C(C=C2)C(F)(F)F

Description

N-({1-[4-(Trifluoromethyl)phenyl]-1H-tetrazol-5-yl}methyl)-2-propanamine is a useful research compound. Its molecular formula is C12H14F3N5 and its molecular weight is 285.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of (1-methylethyl)amine (0.077 mL, 0.900 mmol) and formaldehyde (35% aqueous) (0.067 mL, 0.9 mmol) in methanol (4 mL) was stirred at room temperature for 1.5 h before adding trimethylsilyl azide (0.155 mL, 1.170 mmol) and 4-(trifluoromethyl)phenyl isocyanide (200 mg, 1.170 mmol, Fluorochem, Old Glossop, UK). After stirring for 2 days the solution was concentrated in vacuo. The resulting residue was purified using MDAP. Fractions containing product were combined and concentrated in vacuo. The resulting solid was redissolved in MeOH and passed through a 5 g NH2 ion exchange column to give the title compound as a white solid (75 mg).